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Compound of Interest

Compound Name: Silver stearate

Cat. No.: B1595623 Get Quote

An In-depth Technical Guide to Silver Stearate: Chemical Properties, Synthesis, and

Applications

Introduction
Silver stearate (AgSt) is a metal-organic compound classified as a metallic soap, which is a

metal derivative of a fatty acid.[1] It is the silver salt of stearic acid. This compound is of

significant interest to researchers in materials science, chemistry, and drug development due to

its unique physicochemical properties. It serves as a crucial precursor in the synthesis of silver

nanoparticles, a component in thermal imaging materials, and a subject of study for its

antimicrobial potential.[2][3][4] This guide provides a comprehensive overview of its chemical

formula, structure, properties, synthesis protocols, and key applications.

Chemical Formula and Structure
Silver stearate is composed of a silver cation (Ag⁺) and a stearate anion (CH₃(CH₂)₁₆COO⁻).

The long hydrocarbon chain of the stearate imparts hydrophobic characteristics to the

molecule.

Chemical Formula: C₁₈H₃₅AgO₂[5]

Linear Formula: CH₃(CH₂)₁₆COOAg[6]

SMILES: CCCCCCCCCCCCCCCCCC(=O)[O-].[Ag+][1][2]

InChI Key: ORYURPRSXLUCSS-UHFFFAOYSA-M[6]
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The solid-state structure of silver stearate is highly ordered, consisting of layers of silver
stearate dimers.[4] It crystallizes in a triclinic system, which contributes significantly to its

physical behavior and reactivity.[1][2] The lamellar structure is formed by layers of silver ions

separated by the zigzag hydrocarbon chains of the stearate molecules.[4]

Physicochemical Properties
A summary of the key quantitative properties of silver stearate is presented in the table below.

Property Value Reference(s)

CAS Number 3507-99-1 [1][5]

Molecular Weight 391.34 g/mol [5][6]

Appearance White to off-white powder [1][2][3]

Boiling Point 359.4 °C (at 760 mmHg) [1][2][7]

Solubility

Insoluble in water, ethanol, and

diethyl ether; more soluble in

organic solvents.

[2][3]

Crystal Structure Triclinic [1][2]

Lattice Constants
a = 0.5431 nm, b = 4.871 nm,

c = 0.4120 nm
[2]

Lattice Angles
α = 90.53°, β = 122.80°, γ =

90.12°
[2]

Thermal Decomposition

Begins at ~250 °C, with a

structural change to bulk silver

crystals at 340 °C.

[8][9]

Acute Toxicity (Oral) LD50 (Rat): 6960 mg/kg [10]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of silver stearate are critical for

reproducible research.
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Synthesis of Silver Stearate via Precipitation
This is a common method for producing silver stearate from sodium stearate and silver nitrate.

[1][4]

Protocol:

Prepare Sodium Stearate Solution: Dissolve sodium stearate in heated deionized water to

create a homogeneous soap solution. The concentration can be adjusted to influence the

resulting particle morphology.[11]

Prepare Silver Nitrate Solution: Separately, prepare an aqueous solution of silver nitrate

(AgNO₃).

Reaction/Precipitation: Add the silver nitrate solution to the sodium stearate solution under

controlled temperature and stirring. The reaction proceeds as follows: Na(CH₃(CH₂)₁₆COO)

+ AgNO₃ → Ag(CH₃(CH₂)₁₆COO)↓ + NaNO₃[4]

Formation: Silver stearate, being poorly soluble in water, will precipitate out of the solution

as a white solid.[4] The reaction is diffusion-controlled and occurs preferentially in the

solution rather than at the solid interface of soap fibers.[12]

Washing and Drying: The precipitate is collected, typically by filtration, and washed

thoroughly with deionized water to remove the sodium nitrate byproduct and any unreacted

reagents.

Final Product: The washed solid is then dried under vacuum or in a low-temperature oven to

yield pure silver stearate powder.

Biphasic Synthesis of Silver Stearate Nanoparticles
This method offers greater control over particle size and morphology.[2]

Protocol:

Prepare Aqueous Suspension: Create a homogeneous suspension of a silver salt (e.g., 1.0

mM of silver laurate, adaptable for stearate) in an aqueous solution containing a stabilizer or

amine, such as 10 ml of triethanolamine (67 mM).[2]
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Add Organic Phase: Carefully layer an organic, non-polar solvent (e.g., 100 ml of toluene) on

top of the aqueous suspension to create a water-organic interface.[2]

Controlled Heating: Heat the biphasic mixture to a controlled temperature (e.g., 45°C) while

maintaining gentle stirring.[2]

Product Formation: The silver salt precursor will transform, and the resulting silver stearate
nanoparticles will transfer into the organic layer.[2]

Collection and Purification: The organic layer containing the nanoparticles is separated, and

the solvent is removed (e.g., by rotary evaporation) to collect the product. The nanoparticles

are then purified as needed.

Characterization Protocol: Thermal Analysis
Thermogravimetric Analysis (TGA) is used to study the thermal decomposition of silver
stearate.

Protocol:

Sample Preparation: Place a small, accurately weighed amount of the silver stearate
sample into an appropriate TGA crucible (e.g., alumina).

Instrument Setup: Place the crucible in the TGA furnace.

Analysis Conditions: Heat the sample from ambient temperature to a final temperature (e.g.,

500 °C) at a controlled heating rate (e.g., 10 °C/min) under a specific atmosphere (e.g.,

nitrogen or air).[8]

Data Acquisition: Continuously record the sample's mass as a function of temperature.

Data Analysis: Analyze the resulting TGA curve (mass vs. temperature) to identify

temperature ranges of mass loss. The derivative of this curve (DTG) helps pinpoint the

temperatures of maximum decomposition rates. For silver stearate-coated nanoparticles,

decomposition of the stearate shell begins around 250 °C.[8][9]

Visualizations: Workflows and Processes
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The following diagrams illustrate key processes involving silver stearate.

Synthesis Workflow Characterization Workflow
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Caption: Workflow for the synthesis and characterization of silver stearate.

AgSt-Coated
Nanoparticle Heating to 250 °C Decomposition of Stearate Shell

(Formation of Porous Silver) Heating to 340 °C Bulk Silver Crystals
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Caption: Thermal metallization process of silver stearate-coated nanoparticles.
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Applications in Research and Development
Silver stearate's properties make it valuable in several advanced applications.

Precursor for Silver Nanoparticles
Perhaps its most significant role is as both a precursor and a stabilizing (capping) agent in the

synthesis of silver nanoparticles (AgNPs).[2][13] The stearate ligand on the surface of the

nanoparticles provides stability and can be functionalized for various applications.[13] These

AgNPs are highly stable and can be incorporated into different matrices for use in electronics,

catalysis, and medicine.[2][13]

Imaging Materials
Silver salts of long-chain fatty acids, including silver stearate, have been used for decades in

photothermographic imaging materials, such as for medical X-rays.[14] In these systems, the

silver carboxylate acts as a source of silver ions that form the image upon thermal

development.[4] The controlled crystallization and thermal behavior of silver stearate are

crucial for achieving high-quality imaging.[2]

Antimicrobial Applications and Drug Delivery
The silver ion (Ag⁺) is well-documented for its broad-spectrum antimicrobial effects against

bacteria, fungi, and viruses.[15] Silver stearate can be used to create hydrophobic and

antimicrobial materials.[16] Silver stearate nanoparticles (AgStNPs) have been shown to be

effective against various foodborne pathogens.[16] Their strong hydrophobic nature (contact

angle of 108.76°) makes them suitable for coating food contact surfaces to reduce biofilm

formation.[16] In drug delivery, silver nanoparticles are explored as carriers for targeted

therapies, leveraging their high surface area and ease of functionalization to deliver therapeutic

agents to specific sites, potentially reducing systemic side effects.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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